Cas no 500301-70-2 (Benzeneethanol, 2-(sulfooxy)-)

• Product Name: Benzeneethanol, 2-(sulfooxy)-
• CAS No: 500301-70-2
• MF: C₈H₁₀O₅S
• MW: 218.227001667023
• CID: 1549428
• PubChem ID: 71366878
• Update Time: 2025-04-21

Benzeneethanol, 2-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 2-(sulfooxy)-
• [2-(2-hydroxyethyl)phenyl] hydrogen sulfate
• 2-(2-hydroxyethyl)phenyl hydrogen sulfate
• 500301-70-2
• DTXSID90790226

• Inchi： 1S/C8H10O5S/c9-6-5-7-3-1-2-4-8(7)13-14(10,11)12/h1-4,9H,5-6H2,(H,10,11,12)
• InChI Key： YSUPYJPCFRZHTJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=CC=CC=1CCO

Computed Properties

• Exact Mass: 218.0249
• Monoisotopic Mass: 218.02489459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 83.83